N,N'-bis(1H-benzotriazol-1-ylmethyl)-1,2,5-oxadiazole-3,4-diamine

• Molecular Formula: C16H14N10O
• Molecular Weight: 362.35 g/mol
• IUPAC Name: 3-N,4-N-bis(benzotriazol-1-ylmethyl)-1,2,5-oxadiazole-3,4-diamine
• InChI: InChI=1S/C16H14N10O/c1-3-7-13-11(5-1)19-23-25(13)9-17-15-16(22-27-21-15)18-10-26-14-8-4-2-6-12(14)20-24-26/h1-8H,9-10H2,(H,17,21)(H,18,22)
• InChI Key: APTPWVCMUKHGJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CNC3=NON=C3NCN4C5=CC=CC=C5N=N4

Description

N-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-N-{4-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)AMINO]-1,2,5-OXADIAZOL-3-YL}AMINE is a complex organic compound that features benzotriazole and oxadiazole moieties Benzotriazole is known for its applications in corrosion inhibition, while oxadiazole derivatives are often used in pharmaceuticals and agrochemicals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-N-{4-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)AMINO]-1,2,5-OXADIAZOL-3-YL}AMINE typically involves the reaction of benzotriazole derivatives with oxadiazole intermediates. The process may include steps such as:

Formation of Benzotriazole Derivatives: Benzotriazole can be synthesized by reacting o-phenylenediamine with nitrous acid.

Coupling Reactions: The benzotriazole derivative is then coupled with an oxadiazole intermediate under controlled conditions, often involving catalysts and specific solvents to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using automated reactors to ensure consistency and purity. The process would be optimized for yield and cost-effectiveness, with stringent quality control measures in place.

Chemical Reactions Analysis

Types of Reactions

N-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-N-{4-[(1H-1,2,3-BENZ